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Compound of Interest

Compound Name: Glutaned

CAS No.: 148822-97-3

Cat. No.: B585982 Get Quote

Critical Note on Nomenclature: The term "Glutaned" appears to be a typographical error or a

non-standard abbreviation. Based on preclinical literature and the context of "dosage

calculation," this guide addresses Glutathione (GSH), the ubiquitous endogenous antioxidant

extensively studied in rodent models of oxidative stress, neurodegeneration, and toxicology.

Primary Focus:Glutathione (Reduced) – CAS: 70-18-8.

Alternative Possibilities:

Glutamine:[1][2][3][4] An amino acid often supplemented in metabolic studies (Doses

typically 0.5–2.0 g/kg).

H-Glutaned: A rare lanthanide-complex anticoagulant (Dose typically ~5 mg/animal).

Glutaraldehyde: A toxic fixative (Not for in vivo dosing).

This protocol focuses on Glutathione (GSH) due to the complexity of its formulation (pH

stability) and the frequency of dosage calculation errors in this field.

Scientific Rationale: The Pharmacokinetics of GSH
Expertise & Causality: Simply dissolving GSH in water and injecting it is a common cause of

experimental failure.
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Bioavailability: Oral GSH has poor bioavailability due to hydrolysis by intestinal

-glutamyl transpeptidase (

-GT). Therefore, Intraperitoneal (IP) or Intravenous (IV) administration is required for
systemic elevation.

Acidity: GSH is a tripeptide (Glu-Cys-Gly) with a free carboxylic acid group. A 100 mg/mL

solution in saline is highly acidic (pH ~3.0). Direct IP injection of unbuffered GSH causes

chemical peritonitis, pain, and erratic absorption.

Oxidation: GSH rapidly oxidizes to Glutathione Disulfide (GSSG) in solution, especially at

neutral pH or in the presence of trace metals.

Dosage Calculation: Allometric Scaling
To translate a Human Equivalent Dose (HED) to a rodent dose, we do not use a simple 1:1

weight ratio. We must use Allometric Scaling based on Body Surface Area (BSA).

The Formula
Standard

Factors:

Human (Adult): 37

Rat: 6

Mouse: 3[3][5]

Calculation Table: Human to Rodent Translation
Example: Translating a clinical GSH dose of 600 mg (approx. 10 mg/kg for a 60kg human).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4269725/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12897355/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Human Mouse (20g) Rat (250g)

Weight (kg) 60 0.02 0.25

Factor 37 3 6

Scaling Factor (

)
-

Base Dose (mg/kg) 10 123 62

Typical Exp.[6] Dose

Range
- 100 – 200 mg/kg 50 – 150 mg/kg

Application Note: For oxidative stress models (e.g., acetaminophen toxicity), doses often

exceed physiological scaling, ranging from 200 mg/kg to 500 mg/kg IP to overwhelm depletion

mechanisms.

Visualizing the Workflow
The following diagram outlines the decision logic for dose calculation and preparation.
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Figure 1: Logical workflow for translating human doses to rodent protocols, highlighting the

critical pH adjustment step.

Detailed Experimental Protocol
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Objective: Prepare a 200 mg/kg dose of Glutathione for a cohort of C57BL/6 mice (Avg weight:

25g).

Materials:
L-Glutathione, Reduced (Sigma-Aldrich or equivalent, >98% purity).

Sterile Saline (0.9% NaCl) or PBS (Phosphate Buffered Saline).

1N NaOH (Sodium Hydroxide) – Essential for pH adjustment.

0.22 µm Syringe Filter (PES membrane).

pH Meter or Micro-pH strips.

Step-by-Step Procedure:
Calculate Mass per Mouse:

Target Dose:

.

Mouse Weight:

.

Mass required:

.

Determine Concentration & Volume:

Max IP volume for a mouse is generally 10 mL/kg (0.25 mL for a 25g mouse).

Target Concentration:

.

Stock Solution Preparation (Example: 10 mL):
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Weigh 200 mg of GSH powder.

Dissolve in 8 mL of sterile saline.

Measure pH: It will be acidic (pH ~3.0).

Neutralization: Dropwise add 1N NaOH while stirring. Target pH 6.8 – 7.4.

Warning: Do not overshoot pH > 7.5, as auto-oxidation to GSSG accelerates rapidly in

alkaline conditions.

Final Volume: Add saline to reach exactly 10 mL.

Sterilization:

Pass the solution through a 0.22 µm syringe filter into a sterile vial.

Use immediately. GSH solutions degrade by ~10-20% within hours at room temperature if

not degassed.

Mechanism of Action: The Redox Cycle
Understanding why we dose GSH requires visualizing its metabolic fate.
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Figure 2: The Glutathione Redox Cycle.[7] Exogenous GSH supports the GPx pathway,

neutralizing ROS while being converted to GSSG, which is then recycled by Glutathione

Reductase.

Summary of Key Parameters
Parameter Specification Reason

Route IP (Preferred) or IV
Oral absorption is negligible

due to hydrolysis.

Dose (Mouse) 100–200 mg/kg Standard therapeutic window.

Dose (Rat) 50–150 mg/kg
Lower metabolic rate requires

lower scaled dose.

Vehicle Saline / PBS Isotonicity.

pH Adjustment Required (pH 6.5-7.4)
Prevent acid-induced

peritonitis.

Stability Low
Prepare fresh daily; keep on

ice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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